Cas no 351003-19-5 (3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile)

• Product Name: 3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile
• CAS No: 351003-19-5
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• MDL: MFCD03427105
• CID: 92782
• PubChem ID: 24878944
• Update Time: 2025-10-28

3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2,3-Dihydro-6-methyl-3-oxo-4H-1,4-benzoxazine-4-propionitrile
• 6-Methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazine-4-propionitrile
• 3-(6-Methyl-2H-1,4-benzoxazin-3(4H)-one-4-yl)-propionitrile
• 3-(6-methyl-3-oxo-1,4-benzoxazin-4-yl)propanenitrile
• 3-(6-METHYL-2H-1 4-BENZOXAZIN-3(4H)-ONE
• 4H-1,4-Benzoxazine-4-propanenitrile,2,3-dihydro-6-methyl-3-oxo
• J-019911
• 351003-19-5
• SCHEMBL20703974
• 3-(6-Methyl-3-oxo-2,3-dihydro-4H-1,4-benzoxazin-4-yl)propanenitrile
• DTXSID40403935
• MFCD03427105
• 3-(6-Methyl-2H-1,4-benzoxazin-3(4H)-one-4-yl)-propionitrile, 97%
• 3-(6-METHYL-2H-1 4-BENZOXAZIN-3(4H)-ONE&
• 3-(2,3-Dihydro-6-methyl-3-oxobenzo[b][1,4]oxazin-4-yl)propanenitrile
• AK-198/11159062
• 3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile

• MDL： MFCD03427105
• Inchi： 1S/C12H12N2O2/c1-9-3-4-11-10(7-9)14(6-2-5-13)12(15)8-16-11/h3-4,7H,2,6,8H2,1H3
• InChI Key： SZEGFLHUNYLAOJ-UHFFFAOYSA-N
• SMILES： O1CC(N(CCC#N)C2C=C(C)C=CC1=2)=O

Computed Properties

• Exact Mass: 216.09000
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.1
• Topological Polar Surface Area: 53.3Ų

Experimental Properties

• Color/Form: solid
• Melting Point: 128-132 °C (lit.)
• PSA: 53.33000
• LogP: 1.69908
• Solubility: Not determined

3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• PackingGroup：III
• Packing Group：III

Additional information on 3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile

Comprehensive Overview of 3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile (CAS No. 351003-19-5)

3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile (CAS No. 351003-19-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile-functionalized benzoxazine derivative exhibits unique structural features, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications due to the growing demand for novel heterocyclic compounds in drug discovery and crop protection.

The molecular structure of 3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile combines a benzoxazine core with a propanenitrile side chain, offering multiple sites for chemical modification. This characteristic has led to its exploration in various synthetic pathways, especially in the development of kinase inhibitors and other enzyme-targeting agents. The compound's CAS 351003-19-5 identifier serves as a crucial reference for researchers sourcing this material for their studies.

Recent scientific literature highlights the compound's relevance in addressing current challenges in medicinal chemistry. With the pharmaceutical industry's increasing focus on targeted therapies and precision medicine, derivatives of 3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile have shown promise in modulating specific biological pathways. The compound's structural motif appears in several patent applications related to inflammation and metabolic disorders, reflecting its therapeutic potential.

From a synthetic chemistry perspective, the benzoxazine-propanenitrile hybrid structure offers interesting reactivity patterns. The nitrile group provides an excellent handle for further functionalization through various reactions including reduction, hydrolysis, or cycloadditions. Meanwhile, the benzoxazine moiety contributes to the compound's stability while maintaining sufficient reactivity for selective transformations. These properties make CAS 351003-19-5 a versatile building block in organic synthesis.

The compound's physicochemical properties have been carefully characterized to support its various applications. With moderate solubility in common organic solvents and specific stability profiles, 3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile can be efficiently handled in laboratory settings. These characteristics contribute to its growing popularity as a research chemical in both academic and industrial laboratories.

In the context of green chemistry initiatives, researchers have explored sustainable synthetic routes to access 3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile. Recent advancements in catalytic methods and solvent-free conditions have improved the environmental profile of its production. These developments align with the chemical industry's broader goals of reducing waste and energy consumption while maintaining synthetic efficiency.

Quality control aspects of CAS 351003-19-5 have received considerable attention from manufacturers and end-users alike. Advanced analytical techniques including HPLC, GC-MS, and NMR spectroscopy ensure the compound meets stringent purity standards required for research applications. The establishment of robust characterization protocols has facilitated its adoption in high-throughput screening programs and structure-activity relationship studies.

The commercial availability of 3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile has expanded significantly in recent years, reflecting growing market demand. Several specialty chemical suppliers now offer this compound in various quantities, from milligram-scale for initial evaluations to kilogram quantities for process development. This accessibility has accelerated research into its potential applications across multiple disciplines.

Looking forward, the scientific community anticipates continued interest in benzoxazine-nitirile hybrids like 3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile. Its unique combination of structural features and demonstrated utility in medicinal chemistry suggests it will remain an important tool for researchers developing next-generation therapeutic agents and functional materials. Ongoing studies aim to further elucidate its reactivity and explore novel derivatives with enhanced biological activities.

For researchers working with CAS 351003-19-5, proper handling and storage recommendations include protection from moisture and extreme temperatures. While not classified as hazardous under standard conditions, appropriate laboratory practices should be followed when manipulating this compound. Material Safety Data Sheets provided by manufacturers contain detailed information about handling procedures and first-aid measures.

The intellectual property landscape surrounding 3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile and its derivatives continues to evolve. Recent patent filings indicate active research into its applications, particularly in areas addressing unmet medical needs. This patent activity underscores the compound's commercial potential and the pharmaceutical industry's recognition of its value as a synthetic intermediate.

Analytical method development for benzoxazine-containing compounds like 3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile has benefited from advances in separation science and spectroscopic techniques. These improvements have enhanced researchers' ability to characterize reaction products and monitor synthetic processes, contributing to more efficient optimization of synthetic routes and quality control protocols.

In conclusion, 3-(2,3-dihydro-6-methyl-3-oxobenzob1,4oxazin-4-yl)propanenitrile (CAS No. 351003-19-5) represents an important class of heterocyclic compounds with broad utility in chemical research and development. Its unique structural features, combined with demonstrated applications in medicinal chemistry and materials science, ensure its continued relevance in scientific investigations. As research progresses, new applications and derivatives of this versatile compound will likely emerge, further expanding its impact across multiple scientific disciplines.